Cas no 2229487-68-5 (2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid
• CAS No: 2229487-68-5
• MF: C₈H₁₀F₂O₂
• MW: 176.160609722137
• CID: 5970295
• PubChem ID: 154828532
• Update Time: 2025-05-20

2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxy lic acid
• Cyclopropanecarboxylic acid, 2-(3,3-difluorocyclobutyl)-
• 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid
• 2229487-68-5
• EN300-1948510

• Inchi： 1S/C8H10F2O2/c9-8(10)2-4(3-8)5-1-6(5)7(11)12/h4-6H,1-3H2,(H,11,12)
• InChI Key： CSCMZIBTYIYTAJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C1CC(F)(F)C1

Computed Properties

• Exact Mass: 176.06488588g/mol
• Monoisotopic Mass: 176.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 259.1±40.0 °C(Predicted)
• pka: 4.82±0.11(Predicted)

Additional information on 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid

2-(3,3-Difluorocyclobutyl)cyclopropane-1-carboxylic Acid (CAS No. 2229487-68-5)

The compound 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid (CAS No. 2229487-68-5) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a cyclopropane ring with a difluorinated cyclobutane moiety. The cyclopropane ring is known for its high strain energy, which can impart interesting reactivity and physical properties to the molecule. The presence of fluorine atoms in the cyclobutane ring further enhances the compound's electronic and steric characteristics, making it a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the importance of strained ring systems like cyclopropane and cyclobutane in drug design. These rings can serve as rigid scaffolds, enabling the creation of molecules with precise three-dimensional conformations. For instance, researchers have explored the use of cyclopropane-containing compounds in developing novel antibiotics and anticancer agents. The incorporation of fluorine atoms in such systems adds another layer of complexity, potentially improving bioavailability and pharmacokinetic properties.

The synthesis of 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Recent advancements in catalytic methods have made it possible to achieve higher yields and better stereocontrol in such syntheses. For example, the use of transition metal catalysts has been reported to facilitate the formation of strained rings with high efficiency. This has opened up new avenues for scaling up the production of this compound for industrial applications.

In terms of applications, this compound has shown promise in several areas. In materials science, its rigid structure makes it a candidate for use in advanced polymers and high-performance materials. In medicinal chemistry, its unique properties make it an attractive lead compound for drug discovery programs targeting various therapeutic areas. Recent research has focused on its potential as a scaffold for developing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

The study of cyclopropane-containing compounds has also led to new insights into their reactivity under various conditions. For example, recent experiments have demonstrated that these molecules can undergo unusual [2+1] cycloaddition reactions under specific conditions, opening up new pathways for synthetic chemistry. The presence of fluorine atoms in such systems further modulates their reactivity, making them versatile tools for chemical transformations.

From an environmental standpoint, the development of efficient synthesis routes for 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid is crucial to minimize waste and reduce the ecological footprint of chemical manufacturing. Researchers are actively exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient methods.

In conclusion, 2-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid (CAS No. 2229487-68-5) represents a fascinating example of how strained ring systems can be harnessed to create innovative materials and pharmaceuticals. With ongoing advancements in synthetic methods and an increasing understanding of its properties, this compound is poised to play a significant role in future scientific discoveries.